molecular formula C8H9ClSe B8622843 [(2-Chloroethyl)selanyl]benzene CAS No. 50630-24-5

[(2-Chloroethyl)selanyl]benzene

Cat. No. B8622843
CAS RN: 50630-24-5
M. Wt: 219.58 g/mol
InChI Key: QVXFQSFFBFJVPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(2-Chloroethyl)selanyl]benzene is a useful research compound. Its molecular formula is C8H9ClSe and its molecular weight is 219.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(2-Chloroethyl)selanyl]benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(2-Chloroethyl)selanyl]benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

50630-24-5

Product Name

[(2-Chloroethyl)selanyl]benzene

Molecular Formula

C8H9ClSe

Molecular Weight

219.58 g/mol

IUPAC Name

2-chloroethylselanylbenzene

InChI

InChI=1S/C8H9ClSe/c9-6-7-10-8-4-2-1-3-5-8/h1-5H,6-7H2

InChI Key

QVXFQSFFBFJVPT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)[Se]CCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

One gram of the resulting 2-hydroxyethyl phenyl selenide was dissolved in 15 ml of CH2Cl2. One ml of thionyl chloride was dissolved in 5 ml of CH2Cl2 and was added to the solution of the 2-hydroxyethyl phenyl selenide. The reaction mixture was refluxed for 1 h. The solvent was evaporated off and the remaining product transferred to a separatory funnel using CHCl3. Twenty ml of water was added to the separatory funnel and was made weakly basic with 5% aqueous NaHCO3. The CHCl3 layer was removed from the separatory funnel, dried with sodium sulfate and removed from the product by rotary evaporation and then in vacuo.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.